Cas no 2227676-92-6 ((3R)-5-(1H-1,3-benzodiazol-2-yl)-3-hydroxypentanoic acid)

• Product Name: (3R)-5-(1H-1,3-benzodiazol-2-yl)-3-hydroxypentanoic acid
• CAS No: 2227676-92-6
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• CID: 6283562
• PubChem ID: 165674376
• Update Time: 2025-05-23

(3R)-5-(1H-1,3-benzodiazol-2-yl)-3-hydroxypentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-5-(1H-1,3-benzodiazol-2-yl)-3-hydroxypentanoic acid
• EN300-1732830
• 2227676-92-6

• Inchi： 1S/C12H14N2O3/c15-8(7-12(16)17)5-6-11-13-9-3-1-2-4-10(9)14-11/h1-4,8,15H,5-7H2,(H,13,14)(H,16,17)/t8-/m1/s1
• InChI Key： IDRDLYIMBCINIX-MRVPVSSYSA-N
• SMILES： O[C@@H](CC(=O)O)CCC1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 234.10044231g/mol
• Monoisotopic Mass: 234.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 86.2Ų

Additional information on (3R)-5-(1H-1,3-benzodiazol-2-yl)-3-hydroxypentanoic acid

(3R)-5-(1H-1,3-Benzodiazol-2-yl)-3-hydroxypentanoic Acid: A Comprehensive Overview

The compound (3R)-5-(1H-1,3-benzodiazol-2-yl)-3-hydroxypentanoic acid with CAS No. 2227676-92-6 is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a benzodiazole moiety with a hydroxypentanoic acid backbone, making it a versatile building block for various applications.

Recent studies have highlighted the potential of this compound in drug delivery systems. The benzodiazole group is known for its strong fluorescence properties, which can be exploited for real-time monitoring of drug release. Researchers have successfully incorporated this compound into polymer-based nanocarriers, demonstrating its ability to enhance the bioavailability of therapeutic agents while maintaining stability under physiological conditions.

In addition to its pharmaceutical applications, (3R)-5-(1H-1,3-benzodiazol-2-yl)-3-hydroxypentanoic acid has shown promise in the development of advanced materials. Its hydroxypentanoic acid backbone provides excellent solubility in both polar and non-polar solvents, making it an ideal candidate for use in coatings and adhesives. Recent advancements in green chemistry have also led to the exploration of this compound as a sustainable alternative to traditional petrochemical-based materials.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key challenge lies in achieving high enantiomeric excess during the formation of the (3R) configuration. Recent breakthroughs in asymmetric catalysis have enabled researchers to optimize the synthesis pathway, resulting in higher yields and improved purity.

Another area where this compound has made significant strides is in the field of bioimaging. The benzodiazole moiety exhibits strong absorption and emission properties in the near-infrared region, making it suitable for use as a contrast agent in magnetic resonance imaging (MRI). Preclinical studies have demonstrated its ability to provide high-resolution images of soft tissues, paving the way for its potential use in diagnostic applications.

Furthermore, (3R)-5-(1H-1,3-benzodiazol-2-yl)-3-hydroxypentanoic acid has been investigated for its role in enzyme inhibition. The compound's ability to bind to specific protein targets has been leveraged to develop potential inhibitors for diseases such as cancer and neurodegenerative disorders. Computational studies have provided insights into the molecular interactions that govern its binding affinity, offering valuable guidance for future drug design efforts.

In conclusion, (3R)-5-(1H-1,3-benzodiazol-2-yl)-3-hydroxypentanoic acid (CAS No. 2227676-92-6) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations. As research continues to uncover new possibilities for this compound, its impact on science and technology is expected to grow significantly.